Cas no 112968-38-4 (tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate)

tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate structure
112968-38-4 structure
Product Name:tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
CAS No:112968-38-4
MF:C15H22N2O3S2
MW:342.476781368256
CID:62992
PubChem ID:13854082
Update Time:2025-04-18

tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-((2S,6R)-6-amino-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-4-yl)acetate
    • (2S-trans)-6-Aminotetrahydro-5-oxo-2-(2-thienyl)-1,4-thiazepine-4(5H)-acetic acid 1,1-dimethylethyl ester
    • tert-butyl 2-[(2S,6R)-6-amino-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetate
    • Tert-butyl(2S,6R)-6-amino-5-oxo-(2-Thienyl) perhydro-1,4-Thiazepine-4-acetate
    • tert-Butyl (2S,6R)-6-amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
    • TERT-BUTYL(2S,6R)-6-AMINO-5-OXO-(2-THIENYL)PERHYDRO-1,4-THIAZEPINE-4-ACETATE
    • ZONWYQJUNYSOTA-JQWIXIFHSA-N
    • 112968-38-4
    • SCHEMBL10638447
    • TERT-BUTYL 2-[(2S,6R)-6-AMINO-5-OXO-2-(THIOPHEN-2-YL)-1,4-THIAZEPAN-4-YL]ACETATE
    • t-butyl alpha-[6(R)-amino-5-oxo-2(S)-(2-thienyl)perhydro-1,4-thiazepin-4-yl]acetate
    • tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
    • Inchi: 1S/C15H22N2O3S2/c1-15(2,3)20-13(18)8-17-7-12(11-5-4-6-21-11)22-9-10(16)14(17)19/h4-6,10,12H,7-9,16H2,1-3H3/t10-,12-/m0/s1
    • InChI Key: ZONWYQJUNYSOTA-JQWIXIFHSA-N
    • SMILES: S1C[C@@H](C(N(CC(=O)OC(C)(C)C)C[C@H]1C1=CC=CS1)=O)N

Computed Properties

  • Exact Mass: 342.10700
  • Monoisotopic Mass: 342.10718492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.224
  • Melting Point: 81-82 ºC
  • Boiling Point: 525.1°C at 760 mmHg
  • Flash Point: 271.4°C
  • Refractive Index: 1.563
  • PSA: 126.17000
  • LogP: 2.67180

tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T280265-50mg
tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
112968-38-4
50mg
$ 170.00 2022-06-02
TRC
T280265-100mg
tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
112968-38-4
100mg
$ 285.00 2022-06-02
TRC
T280265-250mg
tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
112968-38-4
250mg
$ 570.00 2022-06-02

tert-Butyl(2S,6R)-6-amino-5-oxo-(2-thienyl)perhydro-1,4-thiazepine-4-acetate Production Method

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